Cas no 13623-11-5 (2,4,5-Trimethylthiazole)

• Product Name: 2,4,5-Trimethylthiazole
• CAS No: 13623-11-5
• MF: C₆H₉NS
• MW: 127.207360029221
• MDL: MFCD00005332
• CID: 49374
• Update Time: 2026-05-14

2,4,5-Trimethylthiazole Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trimethylthiazole
• Trimethyl Thiazole
• 2,4,5-trimethyl-1,3-thiazole
• FEMA 3325
• FEMA NUMBER 3325
• Thiazole, trimethyl-
• 2,4,5-TRIMETHYLANILINE
• triMethyl-1,3-thiazole
• 2,4,5-trimethyl-thiazol
• TRIMETHYL(2,4,5-) THIAZOLE
• Thiazole, 2,4,5-trimethyl-
• TRIMETHYLTHIAZOLE

• MDL： MFCD00005332
• Inchi： 1S/C6H9NS/c1-4-5(2)8-6(3)7-4/h1-3H3
• InChI Key： BAMPVSWRQZNDQC-UHFFFAOYSA-N
• SMILES： CC1=C(C)SC(=N1)C
• BRN： 107148

Computed Properties

• Exact Mass: 127.04600
• Monoisotopic Mass: 127.04557
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: liquid
• Density: 1.013 g/mL at 25 °C(lit.)
• Melting Point: -32.4°C
• Boiling Point: 166-167 °C/717 mmHg(lit.)
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Refractive Index: n20/D 1.509(lit.)
• PSA: 41.13000
• LogP: 2.06830
• FEMA: 3325
• Solubility: Not determined

2,4,5-Trimethylthiazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S39-S37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：3.2
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2,4,5-Trimethylthiazole

Recent Advances in the Study of 2,4,5-Trimethylthiazole (CAS: 13623-11-5) in Chemical Biology and Pharmaceutical Research

2,4,5-Trimethylthiazole (CAS: 13623-11-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, its interactions with biological targets, and its potential as a lead compound for drug development. This research brief aims to provide an overview of the latest findings related to 2,4,5-Trimethylthiazole, highlighting its significance in modern drug discovery and development.

One of the most notable advancements in the study of 2,4,5-Trimethylthiazole is its application in the synthesis of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,4,5-Trimethylthiazole exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers utilized a combination of computational modeling and in vitro assays to identify the structural features responsible for the compound's antimicrobial efficacy. These findings suggest that 2,4,5-Trimethylthiazole derivatives could serve as promising candidates for the development of next-generation antibiotics.

In addition to its antimicrobial properties, 2,4,5-Trimethylthiazole has been investigated for its potential role in cancer therapy. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of 2,4,5-Trimethylthiazole exhibit selective cytotoxicity against cancer cell lines, particularly those associated with breast and lung cancers. The study employed high-throughput screening and molecular docking techniques to elucidate the mechanism of action, revealing that these compounds interfere with key signaling pathways involved in tumor growth and proliferation. These results underscore the potential of 2,4,5-Trimethylthiazole-based compounds as targeted anticancer agents.

Another area of interest is the use of 2,4,5-Trimethylthiazole in the development of flavor and fragrance compounds. Due to its distinctive aroma profile, this compound has been incorporated into various food and cosmetic products. Recent research has focused on optimizing its synthesis and purification processes to enhance yield and purity, as described in a 2022 article in the Journal of Agricultural and Food Chemistry. The study highlighted the use of green chemistry approaches, such as solvent-free reactions and biocatalysis, to produce 2,4,5-Trimethylthiazole in an environmentally sustainable manner.

Despite these promising developments, challenges remain in the widespread application of 2,4,5-Trimethylthiazole. Issues such as scalability, bioavailability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring novel delivery systems, such as nanoparticles and liposomes, to improve the pharmacokinetic properties of 2,4,5-Trimethylthiazole-based drugs. Additionally, efforts are being made to elucidate the compound's metabolic pathways and potential interactions with other pharmaceuticals.

In conclusion, 2,4,5-Trimethylthiazole (CAS: 13623-11-5) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its applications span antimicrobial and anticancer drug development, as well as flavor and fragrance industries. Continued research into its mechanisms of action, optimization of synthesis methods, and exploration of novel derivatives will likely yield further breakthroughs. This brief underscores the importance of 2,4,5-Trimethylthiazole as a focal point for interdisciplinary research and its potential to contribute significantly to advancements in medicine and biotechnology.